Cas no 174672-60-7 (5-ethynylthiophene-2-carbonitrile)

• Product Name: 5-ethynylthiophene-2-carbonitrile
• CAS No: 174672-60-7
• MF: C₇H₃NS
• MW: 133.170419931412
• CID: 906178
• PubChem ID: 45079210
• Update Time: 2025-09-27

5-ethynylthiophene-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenecarbonitrile, 5-ethynyl- (9CI)
• 5-ethynylthiophene-2-carbonitrile
• 2-Thiophenecarbonitrile, 5-ethynyl-
• 174672-60-7
• SCHEMBL23704234
• DB-282670
• EN300-1829837

• Inchi： 1S/C7H3NS/c1-2-6-3-4-7(5-8)9-6/h1,3-4H
• InChI Key： DNPWNXMZXPEZGI-UHFFFAOYSA-N
• SMILES： S1C(C#N)=CC=C1C#C

Computed Properties

• Exact Mass: 132.99869
• Monoisotopic Mass: 132.99862027g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 52Ų

Experimental Properties

• PSA: 23.79

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes 2,5-disubstituted thiophenes